Cas no 2140305-83-3 (Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate)
Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate
- 3-Piperidinecarboxylic acid, 1-(6-methyl-2-pyrazinyl)-, methyl ester
-
- Inchi: 1S/C12H17N3O2/c1-9-6-13-7-11(14-9)15-5-3-4-10(8-15)12(16)17-2/h6-7,10H,3-5,8H2,1-2H3
- InChI Key: GGLBMWFODXKHDS-UHFFFAOYSA-N
- SMILES: N1(C2=NC(C)=CN=C2)CCCC(C(OC)=O)C1
Experimental Properties
- Density: 1.164±0.06 g/cm3(Predicted)
- Boiling Point: 371.9±42.0 °C(Predicted)
- pka: 5.41±0.10(Predicted)
Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AZ92910-250mg |
Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate |
2140305-83-3 | 98% | 250mg |
$228.00 | 2024-04-20 | |
| A2B Chem LLC | AZ92910-1g |
Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate |
2140305-83-3 | 98% | 1g |
$467.00 | 2024-04-20 |
Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate
Comprehensive Overview of Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate (CAS No. 2140305-83-3)
Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate (CAS No. 2140305-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine and pyrazine moieties, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a methyl ester group and a 6-methylpyrazin-2-yl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for designing novel therapeutics targeting neurological and metabolic disorders.
The growing demand for heterocyclic compounds like Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate is driven by their relevance in medicinal chemistry. Recent studies highlight its potential as a scaffold for developing kinase inhibitors and GPCR modulators, aligning with trends in personalized medicine. Additionally, its lipophilicity and bioavailability properties are under investigation for optimizing drug delivery systems. The compound’s CAS No. 2140305-83-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial and academic significance.
In the context of green chemistry, Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate is being explored for sustainable synthesis routes. Researchers are leveraging catalytic methods and microwave-assisted reactions to reduce environmental impact. This aligns with global initiatives to minimize waste and energy consumption in chemical production. The compound’s structural analogs are also studied for their antioxidant and anti-inflammatory properties, addressing consumer interest in health and wellness products.
From a commercial perspective, CAS No. 2140305-83-3 is listed by suppliers specializing in high-purity intermediates for R&D. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring consistency for end-users. The compound’s patent landscape reveals ongoing innovations, particularly in central nervous system (CNS) drug development.
Emerging applications of Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate include its use in proteomics and chemical biology studies. Its ability to interact with enzyme active sites makes it a valuable tool for target identification. Furthermore, computational modeling (in silico studies) predicts its binding affinities, accelerating lead optimization. These advancements resonate with the rise of AI-driven drug discovery, a hot topic in scientific communities.
To summarize, Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate (CAS No. 2140305-83-3) represents a multifaceted compound with expanding utility across life sciences. Its integration into cutting-edge research underscores the importance of specialty chemicals in advancing technology and healthcare solutions. Future directions may explore its synergistic effects with other pharmacophores, further solidifying its role in modern chemistry.
2140305-83-3 (Methyl 1-(6-methylpyrazin-2-yl)piperidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)